Cas no 1467-36-3 (1-(2,3,4-Trimethylphenyl)ethanone)

• Product name: 1-(2,3,4-Trimethylphenyl)ethanone
• CAS No: 1467-36-3
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 2778179
• PubChem ID: 590291

1-(2,3,4-Trimethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Trimethylacetophenone
• 2',3',4'-Trimethylacetophenone
• 1-(2,3,4-Trimethylphenyl)ethanone
• Ethanone, 1-(2,3,4-trimethylphenyl)-
• DTXSID80343528
• RVPPPQUJELLLDP-UHFFFAOYSA-N
• 1-(2,3,4-Trimethylphenyl)ethanone #
• SCHEMBL7177477
• 1467-36-3

• Inchi： InChI=1S/C11H14O/c1-7-5-6-11(10(4)12)9(3)8(7)2/h5-6H,1-4H3
• InChI Key： RVPPPQUJELLLDP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 162.104465066Da
• Monoisotopic Mass: 162.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų